N'-[(3-fluorobenzoyl)oxy]-4-methoxybenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-methoxyphenyl)methylidene]amino] 3-fluorobenzoate
• InChI: InChI=1S/C15H13FN2O3/c1-20-13-7-5-10(6-8-13)14(17)18-21-15(19)11-3-2-4-12(16)9-11/h2-9H,1H3,(H2,17,18)
• InChI Key: OCHSYIDTCSECBX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=NOC(=O)C2=CC(=CC=C2)F)N
• Isomeric SMILES: COC1=CC=C(C=C1)/C(=N/OC(=O)C2=CC(=CC=C2)F)/N
• Molecular Formula: C15H13FN2O3
• Molecular Weight: 288.27 g/mol

Description

N-[(3-fluorobenzoyl)oxy]-4-methoxybenzenecarboximidamide, also known as FBOMBC, is a chemical compound that has been studied for its potential applications in scientific research. This compound is a derivative of benzenecarboximidamide and has a fluorobenzoyl group attached to it, which gives it unique properties. In

Mechanism of Action

N'-[(3-fluorobenzoyl)oxy]-4-methoxybenzenecarboximidamide works by reacting with amino acid residues on proteins, specifically lysine and cysteine residues. This reaction forms a covalent bond between this compound and the protein, which allows for the crosslinking of proteins that are in close proximity to each other.
Biochemical and physiological effects:
This compound has been shown to have minimal effects on the biochemical and physiological properties of proteins. It does not disrupt protein structure or function and has been found to be non-toxic to cells.

Advantages and Limitations for Lab Experiments

N'-[(3-fluorobenzoyl)oxy]-4-methoxybenzenecarboximidamide has several advantages for use in lab experiments. It is a small molecule that can easily penetrate cell membranes, allowing for the labeling of intracellular proteins. Additionally, it is specific for lysine and cysteine residues, which allows for the selective labeling of specific proteins. However, this compound does have some limitations. It can only label proteins that are in close proximity to each other, and it may not be suitable for use in all experimental conditions.

Future Directions

N'-[(3-fluorobenzoyl)oxy]-4-methoxybenzenecarboximidamide has several potential future directions for research. One potential application is in the study of protein-protein interactions in complex biological systems. Additionally, this compound may be useful in the study of disease pathways and the identification of novel drug targets. Further research may also explore modifications to the this compound molecule to improve its specificity and labeling efficiency.
In conclusion, this compound is a chemical compound that has been studied for its potential applications in scientific research. It is a useful tool for the study of protein-protein interactions and cell signaling pathways. While it has several advantages for use in lab experiments, it also has some limitations. Future research may explore modifications to the this compound molecule and its potential applications in the study of complex biological systems and disease pathways.

Scientific Research Applications

N'-[(3-fluorobenzoyl)oxy]-4-methoxybenzenecarboximidamide has been studied for its potential applications in scientific research. It has been found to be a useful tool in the study of protein-protein interactions. Specifically, this compound can be used to crosslink proteins that are in close proximity to each other, allowing researchers to study their interactions. Additionally, this compound has been used in the study of cell signaling pathways, as it can selectively label specific proteins within these pathways.